Cas no 14741-34-5 (Iron,tricarbonylbis(triphenylphosphine)-)

• Product Name: Iron,tricarbonylbis(triphenylphosphine)-
• CAS No: 14741-34-5
• MF: C₃₉H₃₅FeO₃P₂
• MW: 669.485933542252
• CID: 142939
• PubChem ID: 6328178
• Update Time: 2025-04-19

Iron,tricarbonylbis(triphenylphosphine)- Chemical and Physical Properties

Names and Identifiers

• Iron,tricarbonylbis(triphenylphosphine)-
• iron(3+),methanone,triphenylphosphanium
• IRON, TRICARBONYLBIS(TRIPHENYLPHOSPHINE)
• Bis-triphenyl phosphine iron tricarbonyl
• 14741-34-5
• SCHEMBL3002173

• Inchi： 1S/2C18H15P.3CHO.Fe/c2*1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;3*1-2;/h2*1-15H;3*1H;/q;;3*-1;+3/p+2
• InChI Key： HUIALRKERVEBRQ-UHFFFAOYSA-P
• SMILES： [Fe+3].[PH+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.[PH+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.O=[CH-].O=[CH-].O=[CH-]

Computed Properties

• Exact Mass: 669.141085
• Monoisotopic Mass: 669.141085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 45
• Rotatable Bond Count: 6
• Complexity: 519
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2

Experimental Properties

• PSA: 78.39000
• LogP: 6.06480